Cas no 23364-14-9 (Ethanamine,2-(diphenylmethoxy)-N-ethyl-)

Ethanamine,2-(diphenylmethoxy)-N-ethyl- structure
23364-14-9 structure
Product Name:Ethanamine,2-(diphenylmethoxy)-N-ethyl-
CAS No:23364-14-9
MF:C17H21NO
MW:255.354744672775
CID:279376
PubChem ID:4252004
Update Time:2025-04-19

Ethanamine,2-(diphenylmethoxy)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-(diphenylmethoxy)-N-ethyl-
    • AH 511
    • Diethylamine,2-(diphenylmethoxy)- (8CI)
    • CHEMBL1620533
    • ethylaminoethyl benzhydryl ether
    • 2-(Benzhydryloxy)-N-ethylethan-1-amine
    • N-[2-(benzhydryloxy)ethyl]-N-ethylamine
    • AM-814/41091488
    • 2-benzhydryloxy-N-ethylethanamine
    • 23364-14-9
    • Inchi: 1S/C17H21NO/c1-2-18-13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17-18H,2,13-14H2,1H3
    • InChI Key: USZGULIHQBCUKP-UHFFFAOYSA-N
    • SMILES: O(CCNCC)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 255.16243
  • Monoisotopic Mass: 255.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26
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